Cas no 2654052-27-2 (tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate
• CAS No: 2654052-27-2
• MF: C₁₁H₁₅BrN₂O₃
• MW: 303.152402162552
• CID: 6196535
• PubChem ID: 156516754
• Update Time: 2025-06-09

tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate
• EN300-28290809
• 2654052-27-2
• SCHEMBL23552525

• Inchi： 1S/C11H15BrN2O3/c1-11(2,3)17-10(15)14-8-6-5-7(12)9(13-8)16-4/h5-6H,1-4H3,(H,13,14,15)
• InChI Key： GYLZPBDEPTVLDA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=NC=1OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 302.02660g/mol
• Monoisotopic Mass: 302.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.4Ų

Additional information on tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate

Professional Introduction to Tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate (CAS No. 2654052-27-2)

Tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate, with the CAS number 2654052-27-2, is a significant compound in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and a pyridine ring substituted with 5-bromo and 6-methoxy groups, contribute to its unique chemical properties and reactivity.

The synthesis and application of Tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate have been extensively studied in recent years. The tert-butyl carbamate moiety serves as a protecting group for amines, which is a common practice in organic synthesis to prevent unwanted side reactions. This protecting group is particularly useful in multi-step synthetic pathways where selective reactions are required. The pyridine core of the molecule is known for its ability to interact with various biological targets, making it a valuable scaffold for designing bioactive molecules.

In the realm of pharmaceutical research, Tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate has been explored for its potential as an intermediate in the synthesis of more complex drug molecules. The bromo and methoxy substituents on the pyridine ring enhance the molecule's reactivity, allowing for further functionalization through various chemical transformations. These properties make it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of pyridine derivatives in the development of small-molecule drugs. For instance, compounds containing the pyridine scaffold have been shown to exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The specific arrangement of substituents on the pyridine ring can significantly influence the biological activity of the molecule, making it crucial to understand the structural-functional relationships.

The tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate has been utilized in several research projects aimed at identifying new lead compounds for drug discovery. Its ability to serve as a precursor for more complex structures has made it a valuable tool in high-throughput screening campaigns. Additionally, its stability under various reaction conditions has made it a preferred choice for synthetic chemists working on large-scale preparations.

The use of computational methods has further enhanced the understanding of Tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate's properties. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These studies have been instrumental in guiding the design of modified derivatives with improved pharmacological profiles. For example, computational simulations have helped predict how changes in the substitution pattern on the pyridine ring can affect binding affinity and selectivity.

In conclusion, Tert-butyl N-(5-bromo-6-methoxypyridin-2-yl)carbamate (CAS No. 2654052-27-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, and its reactivity allows for further functionalization. The ongoing research into pyridine derivatives continues to uncover new applications and therapeutic possibilities, solidifying its importance in the chemical biology landscape.